Cas no 42816-79-5 (Methyl benzo[c][1,2,5]thiadiazole-4-carboxylate)
Methyl benzo[c][1,2,5]thiadiazole-4-carboxylate is a heterocyclic ester compound featuring a benzo-fused thiadiazole core. Its structure combines a carboxylate functional group with a sulfur- and nitrogen-containing aromatic system, making it a versatile intermediate in organic synthesis and pharmaceutical research. The compound is particularly valued for its role in constructing complex heterocyclic scaffolds, often utilized in the development of agrochemicals, dyes, and bioactive molecules. Its stability and reactivity under controlled conditions allow for selective modifications, enabling applications in medicinal chemistry and material science. The ester group further enhances its solubility and processing flexibility in synthetic workflows.
![Methyl benzo[c][1,2,5]thiadiazole-4-carboxylate structure](https://ossimg.kuujia.com/scimg/43000/42816-79-5x500.png)
42816-79-5 structure
Product Name:Methyl benzo[c][1,2,5]thiadiazole-4-carboxylate
CAS No:42816-79-5
MF:C8H6N2O2S
MW:194.210440158844
MDL:MFCD06204176
CID:1090813
PubChem ID:55255022
Update Time:2025-10-31
Methyl benzo[c][1,2,5]thiadiazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl benzo[c][1,2,5]thiadiazole-4-carboxylate
- methyl 2,1,3-benzothiadiazole-4-carboxylate
- A918491
- Methylbenzo[c][1,2,5]thiadiazole-4-carboxylate
- AKOS006291947
- SY039622
- MFCD06204176
- CS-0452431
- 42816-79-5
- DTXSID60716998
- AC6132
-
- MDL： MFCD06204176
- Inchi： 1S/C8H6N2O2S/c1-12-8(11)5-3-2-4-6-7(5)10-13-9-6/h2-4H,1H3
- InChI Key： WUBYDFHNAJBUAN-UHFFFAOYSA-N
- SMILES： S1N=C2C=CC=C(C(=O)OC)C2=N1
Computed Properties
- Exact Mass: 194.01499861g/mol
- Monoisotopic Mass: 194.01499861g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 80.3Ų
Methyl benzo[c][1,2,5]thiadiazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM153183-1g |
methyl benzo[c][1,2,5]thiadiazole-4-carboxylate |
42816-79-5 | 95% | 1g |
$439 | 2021-06-09 | |
| Alichem | A019097800-1g |
Methyl benzo[c][1,2,5]thiadiazole-4-carboxylate |
42816-79-5 | 95% | 1g |
$484.10 | 2023-09-01 | |
| eNovation Chemicals LLC | D285174-1g |
Methyl Benzo[c][1,2,5]thiadiazole-4-carboxylate |
42816-79-5 | 95% | 1g |
$605 | 2024-06-08 | |
| Chemenu | CM153183-1g |
methyl benzo[c][1,2,5]thiadiazole-4-carboxylate |
42816-79-5 | 95% | 1g |
$*** | 2023-05-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1523098-1g |
Methyl benzo[c][1,2,5]thiadiazole-4-carboxylate |
42816-79-5 | 98% | 1g |
￥5148.00 | 2024-05-14 | |
| eNovation Chemicals LLC | D285174-1g |
Methyl Benzo[c][1,2,5]thiadiazole-4-carboxylate |
42816-79-5 | 95% | 1g |
$605 | 2025-02-19 | |
| eNovation Chemicals LLC | D285174-1g |
Methyl Benzo[c][1,2,5]thiadiazole-4-carboxylate |
42816-79-5 | 95% | 1g |
$605 | 2025-03-03 | |
| eNovation Chemicals LLC | D285174-1g |
Methyl Benzo[c][1,2,5]thiadiazole-4-carboxylate |
42816-79-5 | 95% | 1g |
$605 | 2025-03-03 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY039622-1g |
Methyl Benzo[c][1,2,5]thiadiazole-4-carboxylate |
42816-79-5 | ≥95% | 1g |
¥4200.00 | 2025-04-14 |
Methyl benzo[c][1,2,5]thiadiazole-4-carboxylate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:42816-79-5)Methyl benzo[c][1,2,5]thiadiazole-4-carboxylate
Order Number:A918491
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:06
Price ($):492.0
Email:sales@amadischem.com
Methyl benzo[c][1,2,5]thiadiazole-4-carboxylate Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:42816-79-5)Methyl benzo[c][1,2,5]thiadiazole-4-carboxylate
Purity:99%
Quantity:1g
Price ($):492.0